Cas no 2580180-14-7 (Tert-butyl 3-fluoropyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 3-fluoropyrrolidine-2-carboxylate
• CAS No: 2580180-14-7
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 5658507
• PubChem ID: 165887779
• Update Time: 2025-10-28

Tert-butyl 3-fluoropyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoropyrrolidine-2-carboxylate
• EN300-27730791
• 2580180-14-7
• Tert-butyl 3-fluoropyrrolidine-2-carboxylate

• Inchi： 1S/C9H16FNO2/c1-9(2,3)13-8(12)7-6(10)4-5-11-7/h6-7,11H,4-5H2,1-3H3
• InChI Key： SVSHNPSJICGHSJ-UHFFFAOYSA-N
• SMILES： FC1CCNC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-fluoropyrrolidine-2-carboxylate

Tert-butyl 3-fluoropyrrolidine-2-carboxylate (CAS No. 2580180-14-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-fluoropyrrolidine-2-carboxylate, identified by the chemical compound code CAS No. 2580180-14-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including a fluorinated pyrrolidine core and a tert-butyl ester group, make it an invaluable building block for drug development.

The< strong>fluoropyrrolidine scaffold present in Tert-butyl 3-fluoropyrrolidine-2-carboxylate is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. Fluoro-substituted pyrrolidines have been widely explored in medicinal chemistry due to their favorable pharmacokinetic properties. Recent studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. This makes< strong>3-fluoropyrrolidine derivatives particularly attractive for the development of long-acting therapeutics.

In the realm of drug discovery, Tert-butyl 3-fluoropyrrolidine-2-carboxylate plays a pivotal role in constructing complex molecular architectures. The< strong>tert-butyl ester group not only provides a handle for further functionalization but also contributes to the overall rigidity of the molecule, which is often essential for optimal receptor interactions. This structural motif has been successfully employed in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are key players in numerous disease pathways.

Recent advancements in synthetic methodologies have further highlighted the utility of Tert-butyl 3-fluoropyrrolidine-2-carboxylate in medicinal chemistry. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient incorporation of this intermediate into more elaborate scaffolds. Such techniques have been instrumental in generating novel analogs with enhanced pharmacological profiles. Moreover, computational modeling studies have revealed that< strong>fluoropyrrolidine-containing compounds exhibit favorable interactions with biological targets, underscoring their potential as lead compounds.

The pharmaceutical industry has increasingly recognized the importance of< strong>CAS No. 2580180-14-7 as a versatile building block. Its application spans across multiple therapeutic areas, including oncology, neurology, and immunology. For example, researchers have leveraged this compound to develop inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in various cancers. The fluorine atom's ability to increase binding affinity has been particularly beneficial in designing potent and selective CDK inhibitors with improved therapeutic efficacy.

In addition to its role in small-molecule drug development, Tert-butyl 3-fluoropyrrolidine-2-carboxylate has found utility in the synthesis of biologics and peptide mimetics. The pyrrolidine ring can be incorporated into peptidomimetics to enhance their stability and bioavailability. Such modifications are critical for developing peptide-based therapeutics that can withstand enzymatic degradation in vivo. The tert-butyl ester group also facilitates solid-phase peptide synthesis (SPPS), making it an ideal candidate for generating libraries of fluorinated peptidomimetics.

The growing interest in fluorinated heterocycles has spurred innovation in synthetic routes for< strong>Tert-butyl 3-fluoropyrrolidine-2-carboxylate. Recent reports have described novel catalytic systems that enable high-yield production of this intermediate under mild conditions. These advancements not only improve cost efficiency but also align with green chemistry principles by minimizing waste generation. Such innovations are essential for scaling up production while maintaining environmental sustainability.

Evaluation of< strong>CAS No. 2580180-14-7-derived compounds in preclinical studies has yielded promising results across various disease models. For instance, fluorinated pyrrolidine-based molecules have demonstrated efficacy in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with specific neural receptors has opened new avenues for treating these challenging conditions.

The future prospects of Tert-butyl 3-fluoropyrrolidine-2-carboxylate are bright, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Emerging fields such as materials science and agrochemicals are increasingly leveraging fluorinated heterocycles due to their unique properties. As synthetic methodologies continue to evolve, the accessibility and versatility of this intermediate will likely drive further innovation across multiple disciplines.